molecular formula C9H12ClNO B15384746 5-(1-Chloropropyl)-2-methoxypyridine

5-(1-Chloropropyl)-2-methoxypyridine

Cat. No.: B15384746
M. Wt: 185.65 g/mol
InChI Key: WWAUZAWZIGELGF-UHFFFAOYSA-N
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Description

5-(1-Chloropropyl)-2-methoxypyridine is a substituted pyridine derivative featuring a methoxy group at position 2 and a 1-chloropropyl chain at position 5. This compound is of interest in medicinal and synthetic chemistry, particularly in the development of ligands or intermediates for biologically active molecules. The following analysis compares its inferred behavior with structurally related pyridine derivatives.

Properties

Molecular Formula

C9H12ClNO

Molecular Weight

185.65 g/mol

IUPAC Name

5-(1-chloropropyl)-2-methoxypyridine

InChI

InChI=1S/C9H12ClNO/c1-3-8(10)7-4-5-9(12-2)11-6-7/h4-6,8H,3H2,1-2H3

InChI Key

WWAUZAWZIGELGF-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=CN=C(C=C1)OC)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural and Reactivity Comparisons

Key analogs include 2-methoxypyridine derivatives with varying substituents at position 5, as well as 3-methoxypyridine isomers. The table below summarizes critical differences:

Compound Name Substituent at Position 5 Methoxy Position Reactivity/Steric Effects Synthesis Yield (if available) Spectral Data (LC-MS/NMR)
5-(1-Chloropropyl)-2-methoxypyridine 1-Chloropropyl 2 Likely steric hindrance from bulky chloropropyl Not reported Not reported
2-Methoxypyridine None 2 Steric hindrance prevents reactions (e.g., cyclization) - -
5-Vinyl-2-methoxypyridine (H-2) Vinyl 2 Reactive in synthesis; lower yield (22.26%) 22.26% m/z 136.3 [M+H]+
5-(2,2-Difluorocyclopropyl)-2-methoxypyridine (H-3) Difluorocyclopropyl 2 Synthesized from H-2; steric/electronic effects Not specified Not reported
3-Methoxypyridine derivatives Varied (e.g., methyl, bromo) 3 Forms α/β isomers; kinetically controlled pathways Dominant α-series yields NMR distinguishes isomers
Key Observations:

Steric Effects of 2-Methoxy Substitution: 2-Methoxypyridine derivatives exhibit steric hindrance that can suppress reactivity. For example, 2-methoxypyridine failed to undergo cyclization due to unfavorable steric interactions .

Positional Isomerism (2- vs. 3-Methoxy) :

  • 3-Methoxypyridine derivatives (e.g., 3-methoxy-5-methylpyridine) form α/β isomers under kinetically controlled conditions, with α-series products dominating . In contrast, 2-methoxy substitution may steer reactions toward alternative pathways or products due to steric and electronic differences.

Substituent Effects at Position 5 :

  • The 1-chloropropyl group introduces both steric bulk and electronegativity, differing from the vinyl or difluorocyclopropyl groups in analogs like H-2 and H-3. Chlorine’s electronegativity may enhance electrophilic reactivity, while the propyl chain could hinder nucleophilic attack or cyclization.

Gaps in Data

Direct experimental data on 5-(1-Chloropropyl)-2-methoxypyridine are absent in the provided evidence. Comparisons rely on structural analogs, highlighting the need for further studies on its synthesis, spectroscopic characterization, and reactivity.

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